4-(2-((2-(3-Methylpiperidin-1-yl)quinolin-8-yl)oxy)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-(3-methylpiperidin-1-yl)quinolin-8-yl]oxyacetyl]amino]benzamide
• InChI: InChI=1S/C24H26N4O3/c1-16-4-3-13-28(14-16)21-12-9-17-5-2-6-20(23(17)27-21)31-15-22(29)26-19-10-7-18(8-11-19)24(25)30/h2,5-12,16H,3-4,13-15H2,1H3,(H2,25,30)(H,26,29)
• InChI Key: MTDITTFFWLENAM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC3=C(C=CC=C3OCC(=O)NC4=CC=C(C=C4)C(=O)N)C=C2
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

4-(2-((2-(3-Methylpiperidin-1-yl)quinolin-8-yl)oxy)acetamido)benzamide, also known as AKT inhibitor VIII, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound targets the AKT pathway, which is a key regulator of cell survival, proliferation, and growth.

Scientific Research Applications

Anti-Inflammatory Properties

Research indicates that compounds structurally related to 4-(2-((2-(3-Methylpiperidin-1-yl)quinolin-8-yl)oxy)acetamido)benzamide, particularly those targeting the human histamine H4 receptor (H4R), exhibit significant anti-inflammatory properties. A study by Smits et al. (2008) on the design and synthesis of H4R ligands highlights the anti-inflammatory potential of these compounds in vivo, specifically in the carrageenan-induced paw-edema model in rats (Smits et al., 2008).

Anti-Fibrotic and Anti-Metastatic Effects

Another research area explores the pharmacokinetics, tissue distribution, and therapeutic potential of related compounds as novel ALK5 inhibitors. Kim et al. (2008) investigated a compound (IN-1130) that demonstrates suppression of renal and hepatic fibrosis, as well as anti-metastatic effects in breast cancer-bearing mice. This study underlines the drug's potential as an effective oral anti-fibrotic treatment (Kim et al., 2008).

Antimicrobial and Antitubercular Activities

Further investigations into carboxamide derivatives of 2-quinolones have unveiled their promising antimicrobial and antitubercular activities. Kumar et al. (2014) synthesized a series of substituted N-(3-acetyl-2-oxoquinolin-1(2H)-yl)benzamides, demonstrating potent antibacterial, antifungal, and antitubercular properties (Kumar et al., 2014).

Anticancer Potential

The cytotoxic activity of carboxamide derivatives has also been a focal point, with several studies indicating potent cytotoxic effects against various cancer cell lines. Deady et al. (2003) reported on derivatives exhibiting significant growth inhibitory properties, underscoring the therapeutic potential of these compounds in cancer treatment (Deady et al., 2003).